10-(4-methylbenzyl)-2,3-dihydro-1H-pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione

• IUPAC Name: 5-[(4-methylphenyl)methyl]-6a,7,8,9-tetrahydropyrrolo[2,1-c][1,4]benzodiazepine-6,11-dione
• InChI: InChI=1S/C20H20N2O2/c1-14-8-10-15(11-9-14)13-22-17-6-3-2-5-16(17)19(23)21-12-4-7-18(21)20(22)24/h2-3,5-6,8-11,18H,4,7,12-13H2,1H3
• InChI Key: FNDKGYSSBDNULD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3C(=O)N4CCCC4C2=O
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol

Description

The compound 10-(4-methylbenzyl)-2,3-dihydro-1H-pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione belongs to the pyrrolobenzodiazepine (PBD) family, a class of heterocyclic molecules characterized by a fused tricyclic scaffold. Key analogs include allyl-, phenylmethyl-, and hydroxy-substituted derivatives ().

Comparison with Similar Compounds

Crystallographic and Conformational Analysis

Crystal structures reveal that substituents at N10 alter dihedral angles and hydrogen-bonding patterns:

• 10-Allyl derivative : Orthorhombic crystal system (space group P2₁2₁2₁), with disordered tetrahydropyrrolyl ring atoms (C10–C11) .
• 6-Nitro derivative : Planar benzodiazepine core with nitro group at C6 inducing steric hindrance .
• Hydroxy-substituted analogs : Intramolecular hydrogen bonds stabilize the tricyclic scaffold (e.g., O–H···O=C interactions) .

Pharmacological and Biochemical Profiles

Substituents modulate receptor affinity and metabolic stability:

• Anxiolytic Activity : The (+)-enantiomer of 10-methyl-substituted PBDs showed promise in preclinical trials due to GABA receptor agonism .
• 5-HT₁A Receptor Affinity: N-Aminoalkyl derivatives exhibited low binding (e.g., <10% inhibition at 10 μM) .
• Metabolism : Rapid hydroxylation at C3 and C11a positions in rodents suggests susceptibility to oxidative degradation .

Structure-Activity Relationships (SAR)

• Electron-Donating Groups (e.g., methoxy): Enhance metabolic stability but reduce solubility .
• Bulkier Substituents (e.g., phenylmethyl): May improve receptor selectivity but hinder blood-brain barrier penetration .
• Chiral Centers : The (S)-(+)-enantiomer of 2,3-dihydro-PBDs demonstrates higher bioactivity than the (R)-form .

Q & A

Basic: What are the established synthetic routes for this compound, and how can intermediates be purified effectively?

Answer:
The compound is synthesized via alkylation of the parent pyrrolobenzodiazepine core. A typical procedure involves reacting 2,3-dihydro-1H-pyrrolo[2,1-c][1,4]benzodiazepine-5,11-dione (1 eq) with 4-methylbenzyl bromide (1 eq) in dimethylformamide (DMF) using potassium carbonate (1 eq) as a base and tetra-n-butylammonium bromide as a phase-transfer catalyst. The reaction is monitored by TLC, and purification is achieved via recrystallization from dichloromethane, yielding ~80% pure product . Key steps include:

• Reaction monitoring : TLC to confirm completion.
• Purification : Recrystallization minimizes impurities; NMR (¹H/¹³C) validates structural integrity .

Basic: What spectroscopic and crystallographic methods are used to characterize this compound?

Answer:

• Spectroscopy : ¹H and ¹³C NMR in CDCl₃ confirm bond connectivity and functional groups. For example, the benzodiazepine carbonyl groups appear as distinct peaks at ~170–175 ppm in ¹³C NMR .
• X-ray crystallography : Resolves stereochemistry but may encounter challenges such as disordered atoms (e.g., in the tetrahydropyrrolyl ring). Refinement requires restraining C–C distances and temperature factors to near-isotropic values .

Advanced: How can structural disorder in crystallographic data be resolved during refinement?

Answer:
Disordered atoms (e.g., C10–C11 and C10′–C11′ pairs) are modeled with 50:50 occupancy. Computational restraints include:

• Distance restraints : Keep disordered C–C bonds within 0.01 Å of each other.
• Thermal parameter restraints : Align anisotropic displacement parameters (ADPs) for primed/unprimed atoms.
• Isotropy enforcement : Restrict ADPs to near-isotropic values to reduce overfitting .

Advanced: How can computational methods predict biological targets or optimize synthetic pathways?

Answer:

• Target prediction : Quantum chemical calculations (e.g., DFT) model ligand-receptor interactions, such as potential GABA receptor agonism .
• Reaction optimization : Machine learning algorithms analyze experimental variables (e.g., solvent, temperature) to prioritize conditions. For example, ICReDD’s workflow combines quantum calculations and information science to narrow optimal parameters, reducing trial-and-error experimentation .

Advanced: How should contradictory bioactivity data (e.g., antitumor efficacy) be addressed across assays?

Answer:

• Multi-assay validation : Use orthogonal assays (e.g., cell viability, apoptosis, DNA intercalation) to confirm mechanisms. For instance, DNA cross-linking activity in Streptomyces-derived analogs requires validation via comet assays .
• Control standardization : Include positive controls (e.g., doxorubicin for cytotoxicity) and account for cell-line-specific sensitivities .

Advanced: What strategies optimize reaction yields for derivatives with modified substituents?

Answer:

• Solvent selection : Polar aprotic solvents (e.g., DMF) enhance alkylation efficiency .
• Catalyst screening : Phase-transfer catalysts (e.g., tetra-n-butylammonium bromide) improve allylation kinetics .
• Temperature modulation : Reflux in ethanol for 2–12 h balances yield and byproduct formation .

Advanced: How to design structure-activity relationship (SAR) studies for antitumor activity?

Answer:

• Substituent variation : Modify the 4-methylbenzyl group to test steric/electronic effects. For example, replacing methyl with methoxy or halogens alters lipophilicity and binding affinity .
• In vitro testing : Use MTT assays on cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ calculations. Compare with analogs like 9-hydroxy-8-methoxy derivatives .

Advanced: What protocols ensure reproducibility in multi-step syntheses?

Answer:

• Step-by-step monitoring : Use TLC or HPLC to track intermediate formation.
• Batch consistency : Standardize reagents (e.g., allyl bromide purity >98%) and solvent drying (e.g., molecular sieves in CHCl₃) .
• Data sharing : Publish detailed crystallographic refinement parameters (e.g., CIF files) to aid replication .